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Compound of Interest

Compound Name:
2-Methoxy-3-nitropyridine-4-

carbaldehyde

CAS No.: 221349-76-4

Cat. No.: B1586392

Get Quote

Executive Summary & Hazard Architecture
2-Methoxy-3-nitropyridine-4-carbaldehyde is a polyfunctional heterocyclic building block.[1]

[2] Its disposal and handling protocols are dictated by the synergistic risks of its three core

functional groups: the nitro group (energetic/toxic), the aldehyde (reactive/oxidizable), and the

pyridine ring (toxic/basic).[1]

Unlike standard organic solvents, this compound presents a "Reactive-Toxic" duality.[1][2]

Improper disposal in standard solvent drums can lead to polymerization exotherms or the

formation of shock-sensitive crystals over time.[1][2]

Core Hazard Profile (Synthesized)
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Parameter Classification Operational Implication

Energetic Potential Moderate (Nitro-aromatic)

Avoid heating to dryness; do

not scrape dried residue from

threads.[1][2]

Reactivity High (Aldehyde)

Susceptible to auto-oxidation

(forming carboxylic acids) and

polymerization in base.[1][2]

Toxicity Acute/Irritant

Likely H315, H319, H335.

Potential STOT (Specific

Target Organ Toxicity).[2]

RCRA Status (USA) Characteristic

Likely D001 (Ignitable) or D003

(Reactive) depending on

formulation.[1][2] Treat as P-

Listed equivalent for safety.[1]

[2]

Storage & Stabilization (Pre-Disposal)
Before disposal, the compound must be stabilized to prevent degradation or accumulation of

hazardous intermediates (e.g., peroxides or unstable acids).

Atmosphere: Store under inert gas (Argon/Nitrogen).[1] The aldehyde moiety oxidizes to 2-

methoxy-3-nitropyridine-4-carboxylic acid upon air exposure, altering waste pH.[1][2]

Temperature: Store at 2–8°C.

Segregation: STRICTLY ISOLATE from:

Strong Oxidizers (e.g., Permanganates, Peroxides)

Risk of rapid oxidation/ignition of the nitro group.

Strong Bases (e.g., NaOH, Amines)

Risk of Cannizzaro reaction or aldol polymerization (exothermic).[1]
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Reducing Agents (e.g., Borohydrides, Hydrazines)

Risk of reducing the nitro group to an amine (highly exothermic).[1]

Disposal Procedures: The "Lab Pack" Protocol
Do not pour this compound into general organic solvent waste streams (e.g., "Red Can")

unless dissolved at <1% concentration.[1] The presence of the nitro group classifies this as a

high-hazard specialized waste.[1][2]

Method A: Solid Waste (Pure Substance)
Primary Recommendation for >500 mg quantities[1][2]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or an amber

glass jar with a Teflon-lined cap.[1][2]

Wetting Agent: If the solid appears dry or crystalline on threads, wet with a small amount of

inert solvent (e.g., Hexane or Toluene) to desensitize friction points.

Labeling: Mark clearly as "High Hazard - Nitro-Pyridine Derivative - Contact Incineration

Only."[1][2]

Packing: Place the primary container into a secondary sealable bag (Zip-lock), then into the

Lab Pack drum.

Method B: Liquid Waste (Reaction Mixtures)
For reaction mother liquors or dissolved waste[1][2]

Compatibility Check: Ensure the waste solvent is compatible (e.g., Dichloromethane, Ethyl

Acetate). Avoid acetone or ketones if strong base is present (polymerization risk).[1][2]

Quenching (If Reactive):

If the mixture contains unreacted reagents, quench carefully.

Note: Do not use strong bleach (NaOCl) to quench, as it may react violently with the

pyridine nitrogen or aldehyde. Use mild aqueous bisulfite for aldehyde neutralization if
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required, but direct incineration is safer.

Segregation: Designate a specific waste bottle for "Nitro-Aromatics." Do not mix with general

halogenated waste to prevent cross-reactivity.[1][2]

Operational Logic & Decision Trees
Diagram 1: Waste Classification & Segregation Logic
This decision tree ensures the material is routed to the correct waste stream, preventing

dangerous incompatibilities in bulk waste drums.

Waste: 2-Methoxy-3-nitropyridine-4-carbaldehyde

Physical State?

Solid / Pure Solution / Mixture

Lab Pack (Solid)
Tag: Toxic/Reactive

Direct Pack

Solvent Compatible?
(No Ketones/Strong Bases)

Segregate into
'Nitro-Aromatics' Stream

Yes

Create New Waste Stream
(Do NOT Bulk)

No / Unsure

Click to download full resolution via product page

Caption: Logic flow for segregating nitro-pyridine waste to prevent incompatible bulking.

Diagram 2: Emergency Spill Response Workflow
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In the event of a spill outside a fume hood, follow this strict containment protocol to minimize

exposure and reactive risks.

1. Evacuate & Alert
(Avoid Dust Generation)

2. Don PPE
(Double Nitrile + Resp)

3. Containment
Cover with pads/damp sand

4. Cleanup
Scoop (Spark-proof tools)

5. Disposal
Seal in HazBag -> Lab Pack

Click to download full resolution via product page

Caption: Step-by-step immediate response protocol for solid or liquid spills.

Regulatory & Compliance Data (Reference Table)
Agency Code/Classification Description

US EPA (RCRA) D001 / D003

Characteristic waste

(Ignitable/Reactive).[1][2]

While not explicitly P-listed,

treat as P-Listed due to acute

toxicity potential [1].[1][2]

DOT (Transport) Class 6.1
Toxic Substance (Likely UN

2811 for solids).[1][2]

GHS Warning / Danger

H302 (Harmful if swallowed),

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[3] Irrit.) [2].

[1][2][3][4][5]

Combustion NOx, COx

Incineration releases toxic

nitrogen oxides.[1] Must be

performed in a scrubber-

equipped facility.[1][2]

References
US Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)

Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1][2]

Washington, D.C. [Link][1][2][6]
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PubChem.Compound Summary: Nitro-pyridine derivatives (General Hazard Profile).[1][2][7]

National Library of Medicine.[1][2] [Link]

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards.[2] National Academies Press.[1][2] [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets.[1][2] 29 CFR 1910.1200.[1][2][4][5] [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Disposal & Handling of 2-Methoxy-
3-nitropyridine-4-carbaldehyde[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586392/docs#operational-guide-disposal-handling-
of-2-methoxy-3-nitropyridine-4-carbaldehyde-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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